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Executive Summary

3-(Octyloxy)azetidine (CAS: 1410002-81-1) is a specialized heterocyclic building block
frequently employed in medicinal chemistry for the synthesis of S1P receptor modulators and
other bioactive scaffolds. Its structure combines a highly strained azetidine ring (four-
membered nitrogen heterocycle) with a lipophilic octyl ether tail.

This duality presents a unique safety profile: the azetidine ring confers high reactivity and
potential instability (ring-opening polymerization), while the octyl chain significantly enhances
lipophilicity, increasing the risk of dermal absorption and cell membrane penetration. This guide
moves beyond standard Safety Data Sheet (SDS) summaries to provide an operational
framework for handling this compound with scientific rigor.

Physicochemical & Hazard Profile

Understanding the molecular drivers of toxicity and instability is prerequisite to safe handling.
The azetidine ring possesses approximately 26 kcal/mol of ring strain, making it susceptible to
nucleophilic attack and acid-catalyzed ring opening.

Table 1: Core Chemical Specifications
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Property Specification Operational Implication
Unique identifier for inventory
CAS Number 1410002-81-1 _
tracking.[1]
Formula C11H23NO MW: 185.31 g/mol .

Physical State

Liquid (typically)

Density ~0.89 g/cm3. Handle

as a volatile liquid.

Basicity (Predicted)

pKa ~11.0 (Conjugate Acid)

Strong base. Incompatible with

acids and acid chlorides.

Lipophilicity (LogP)

~2.5 - 3.0 (Predicted)

High. Readily crosses the

stratum corneum (skin barrier).

Ring Strain

~26 kcal/mol

Metastable. Prone to

exothermic ring-opening.

Hazard Identification (GHS Classifications)

e H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][4]
H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[4]

Critical Note: While often labeled "Irritant,” the combination of basicity and lipophilicity

warrants treating this compound as a potential sensitizer and permeating alkylating agent.

Storage & Stability Mechanisms[3][6][7][8]

The shelf-life of 3-(Octyloxy)azetidine is dictated by two degradation pathways: oxidative

degradation of the amine and acid-catalyzed ring opening. Standard ambient storage will lead

to yellowing (oxidation) and polymerization.

Stability Logic Diagram
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The following diagram illustrates the causality between environmental stressors and chemical
degradation.
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Figure 1: Environmental degradation pathways. CO2 and moisture lead to salt formation, while
heat accelerates ring-opening.

Storage Protocol

+ Temperature: Store at 2°C to 8°C (Refrigerated). For long-term storage (>3 months), -20°C is
preferred to arrest kinetic degradation.

+ Atmosphere: Headspace must be purged with Argon or Nitrogen. Azetidines avidly react with
atmospheric COz2 to form carbamate salts, often mistaken for degradation solids.

+ Container: Amber glass with Teflon-lined caps. Avoid metal containers due to potential
catalytic decomposition.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix

Due to the octyl chain, this compound permeates standard latex gloves rapidly.
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» Respiratory: Work within a certified chemical fume hood. If handling outside a hood (not
recommended), a half-mask respirator with organic vapor cartridges (NIOSH OV/P95) is

required.
o Dermal:
o Primary Layer: Nitrile gloves (minimum 4 mil).
o Secondary Layer: Long-cuff Nitrile or Neoprene (if handling >10g).

o Rationale: The lipophilic tail facilitates permeation; double-gloving provides a

"breakthrough time" buffer.

o Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid amines which can

cause corneal edema.

Safe Transfer Workflow

This workflow is designed to minimize exposure to moisture (which degrades the reagent) and
the operator.
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Figure 2: Cyclic handling workflow ensuring reagent integrity and operator safety.

Step-by-Step Protocol:

« Equilibration: Remove the container from the refrigerator and place it in a desiccator. Allow it
to reach room temperature before opening. Opening a cold bottle condenses atmospheric

moisture inside, initiating hydrolysis.

¢ Aliquot: Use a dry syringe with a long needle for liquid transfer to avoid tipping the bottle. If
weighing a solid salt form, use an anti-static gun to prevent powder scattering.
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 Inerting: After use, backfill the container with Nitrogen/Argon for 10-15 seconds before
capping.

» Sealing: Wrap the cap with Parafilm to prevent gas exchange during storage.

Emergency Response & Waste Disposal
EXxposure Response

o Skin Contact: Immediately wash with soap and water.[2][4]

o Scientific Rationale: Water alone is ineffective due to the octyl ether chain's lipophilicity.
Soap acts as a surfactant to solubilize the compound from the dermal layer.

o Eye Contact: Flush for 15 minutes. Isotonic saline is preferred over tap water to minimize
osmotic stress on already irritated tissue.

 Inhalation: Move to fresh air. If wheezing occurs (respiratory irritation), administer oxygen.

Waste Disposal Guidelines

e Segregation: Dispose of as Basic Organic Waste.

» Incompatibility:NEVER mix with acidic waste streams (e.g., acid chlorides, concentrated HCI)
in the waste drum.

o Risk:[2][3][4][5][6] The acid-base neutralization is highly exothermic. The heat generated
can trigger the rapid ring-opening polymerization of the azetidine, leading to a "runaway"
thermal event in the waste container.

e Quenching (Small Spills): Absorb with vermiculite. Treat the absorbent with dilute acetic acid
(5%) to neutralize the amine gently before disposal.

References

» National Center for Biotechnology Information. (2026). PubChem Compound Summary for
CID 12308726, Azetidine. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0226183.pdf
https://aksci.com/sds/5488DP_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0226183.pdf
https://www.fishersci.com/store/msds?partNumber=AC296732500&productDescription=AZETIDINE%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/5488DP_SDS.pdf
https://riskmanagement.nd.edu/assets/444907/storage_and_disposal_of_time_sensitive_chemicals.pdf
https://en.wikipedia.org/wiki/Azetidine
https://pubchem.ncbi.nlm.nih.gov/compound/Azetidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7874413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen
Heterocycles. Organic Preparations and Procedures International. (Provides mechanistic
insight into ring strain and stability).

e Occupational Safety and Health Administration (OSHA). (2024). Occupational Safety and
Health Standards: Toxic and Hazardous Substances. Retrieved from [Link]

» University of Notre Dame. (2022). Standard Operating Procedure for Handling Time
Sensitive Chemicals. (General protocol for strained/reactive heterocycles). Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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